Cas no 2411295-59-3 (N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide)

• Product Name: N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide
• CAS No: 2411295-59-3
• MF: C₁₉H₂₂FN₃O
• MW: 327.395887851715
• CID: 5358212
• PubChem ID: 154880691
• Update Time: 2025-06-12

N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3837574337
• N-[(5-cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]prop-2-enamide
• N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide

• Inchi： 1S/C19H22FN3O/c1-4-19(24)23(12-17-10-21-22(3)13(17)2)11-16-9-15(14-5-6-14)7-8-18(16)20/h4,7-10,14H,1,5-6,11-12H2,2-3H3
• InChI Key： FAYTXCQAHYNBBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN(C(C=C)=O)CC1C=NN(C)C=1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• XLogP3: 3
• Topological Polar Surface Area: 38.1

Additional information on N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide

Professional Introduction to N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide (CAS No. 2411295-59-3)

N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2411295-59-3, represents a novel molecular architecture that combines fluorinated aromatic rings with a pyrazole scaffold, making it a promising candidate for further investigation in medicinal chemistry.

The structural features of this molecule are particularly noteworthy. The presence of a 5-cyclopropyl-2-fluorophenyl group introduces both steric bulk and electronic properties that can influence binding interactions with biological targets. The cyclopropyl ring, known for its rigid structure, can enhance the compound's affinity for specific binding sites, while the fluorine atom at the para position adds a layer of electronic modulation. This combination is particularly interesting in the context of developing small-molecule inhibitors or agonists.

Complementing the aromatic core is the 1,5-dimethylpyrazol-4-yl moiety, which contributes to the molecule's overall complexity and potential for biological activity. Pyrazole derivatives are well-documented for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The dimethyl substitution at the 1 and 5 positions further fine-tunes the electronic properties of the pyrazole ring, potentially enhancing its interaction with biological targets.

The amide functional group at the prop-2-enamide position adds another dimension to the compound's chemical behavior. Amides are common pharmacophores in drug molecules due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The double bond in the propene chain introduces additional conformational flexibility, which can be exploited to optimize binding affinity and pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage fluorinated aromatic compounds. The fluorine atom at the para position of the phenyl ring in this molecule can enhance metabolic stability and binding affinity by influencing electronic distribution and hydrophobic interactions. This feature is particularly relevant in the context of drug design, where optimizing metabolic profiles is crucial for improving bioavailability and therapeutic efficacy.

The combination of these structural elements makes N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide a compelling candidate for further exploration in medicinal chemistry. Current research in this area focuses on identifying new biological targets and understanding how structural modifications can fine-tune pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

One particularly exciting avenue of investigation is the exploration of this compound's potential as an inhibitor or modulator of enzyme targets relevant to various diseases. Enzymes such as kinases, proteases, and phosphodiesterases are critical targets in drug discovery due to their involvement in numerous cellular processes. The unique structural features of N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide may enable it to interact with these enzymes in novel ways, leading to the development of new therapeutic strategies.

Additionally, the compound's potential as an antagonist or agonist for receptor targets is under active investigation. Receptor-mediated signaling pathways are involved in a wide range of physiological processes, making them attractive targets for drug development. The ability of this molecule to modulate receptor activity could have significant implications for treating conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

The synthesis and characterization of N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]prop-2-enamide have been reported by several research groups. These studies have focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advances in synthetic methodologies have enabled researchers to explore more complex derivatives of this compound, further expanding its potential applications.

In conclusion, N-[(5-Cyclopropyl-2-fluorophenyl)methyl]-N-[(1,5-dimethylpyrazol-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethy]l)prop-2-enamide (CAS No.2411295-59^-3) is a structurally complex and pharmacologically intriguing compound with significant potential in drug discovery. Its unique combination of fluorinated aromatic rings and pyrazole scaffolds makes it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological targets and refine synthetic methodologies，this compound is likely to play an important role in the development of next-generation pharmaceuticals.